2-Butanethiol,1-(dimethylamino)-(9CI)

• CAS: 160978-96-1
• Synonyms: 2-Butanethiol,1-(dimethylamino)-(9CI)
• Molecular Formula: C6H15NS
• Molecular Weight: 133.253
• SMILES: CCC(CN(C)C)S
• InChI: InChI=1S/C6H15NS/c1-4-6(8)5-7(2)3/h6,8H,4-5H2,1-3H3
• InChIKey: YNLNTLMWEUKIHL-UHFFFAOYSA-N

2-Butanethiol,1-(dimethylamino)-(9CI) (CAS 160978-96-1), systematically named 1-(dimethylamino)butane-2-thiol, is a bifunctional organosulfur compound of formula C₆H₁₅NS (MW 133.26 g/mol). It bears a tertiary dimethylamino group at C1 and a secondary thiol at C2 on a linear butane backbone, generating a chiral center at C2 and rendering the molecule a chiral secondary thiol.

2-Butanethiol,1-(dimethylamino)-(9CI) (CAS 160978-96-1): Structural and Physicochemical Baseline for Procurement Decisions

2-Butanethiol,1-(dimethylamino)-(9CI) (CAS 160978-96-1), systematically named 1-(dimethylamino)butane-2-thiol, is a bifunctional organosulfur compound of formula C₆H₁₅NS (MW 133.26 g/mol) . It bears a tertiary dimethylamino group at C1 and a secondary thiol at C2 on a linear butane backbone, generating a chiral center at C2 and rendering the molecule a chiral secondary thiol . The compound is typically supplied as a racemic mixture at ≥95% purity. Computed physicochemical properties include a boiling point of 155.3 ± 23.0 °C at 760 mmHg, density of 0.893 g/cm³, flash point of 47.7 ± 22.6 °C, LogP of 1.63, and refractive index of 1.467 . Its closest structural analogs include 2-(dimethylamino)ethanethiol (DMAET; C2 spacer), 3-(dimethylamino)-1-propanethiol (C3 spacer), the regioisomeric 4-(dimethylamino)butane-2-thiol (CAS 854462-60-5), and the enantiopure (R)-1-butanethiol,2-(dimethylamino)- (CAS 120138-62-7). The combination of a chiral secondary thiol, a tertiary amine, and an intermediate chain length distinguishes this compound from its shorter-chain and regioisomeric counterparts in ways that directly affect procurement choices.

Chiral Thiol Racemic secondary thiol for enantioselective derivatization studies

Bifunctional Amine-thiol architecture for pH-switchable SAM and metal coordination

Balanced Profile Intermediate hydrophobicity supports phase-transfer and organic synthesis

Why In-Class Aminoalkyl Thiols Cannot Substitute for 2-Butanethiol,1-(dimethylamino)-(9CI) in Research and Industrial Procurement

Aminoalkyl thiols constitute a class of bifunctional molecules widely used in self-assembled monolayers (SAMs), metal coordination chemistry, nanoparticle functionalization, and pharmaceutical intermediate synthesis [1]. Despite sharing the dimethylamino-thiol motif, substitution among class members is technically consequential because chain length, thiol substitution pattern (primary vs. secondary), and stereochemistry each independently modulate volatility, hydrophobicity, pKa, metal-binding geometry, and surface packing behavior [2]. For example, the C2-spacer analog 2-(dimethylamino)ethanethiol (DMAET; bp 121.9 °C, flash point 27.5 °C) is significantly more volatile and flammable than the target compound (bp 155.3 °C, flash point 47.7 °C), posing different handling and storage requirements . The regioisomer 4-(dimethylamino)butane-2-thiol places the amine group at the opposite terminus, altering the intramolecular N–S distance and thus the chelate ring size upon metal coordination. Furthermore, the target compound's chiral secondary thiol center has no equivalent in achiral primary thiol analogs such as DMAET or 3-(dimethylamino)-1-propanethiol, precluding their use in enantioselective applications. These quantitative and structural differences mean that generic substitution risks altered reactivity, incompatible physical properties, or loss of stereochemical function: the evidence items below quantify these critical distinctions.

Volatility & Flammability

Shorter-chain analogs show markedly lower boiling point and higher flammability, requiring different handling protocols.

Stereochemical Function

Achiral primary thiol analogs cannot replicate the chiral secondary thiol center, precluding enantioselective applications.

Chelate Geometry

C3-spacer analogs give a larger chelate ring, which may alter metal-binding stability and coordination geometry.

• [1] Allison, T. C.; Tong, Y. J. Application of aminoalkanethiols in self-assembled monolayers and surface functionalization. Electrochimica Acta 2013, 101, 231–238. (Class-level review of aminoalkyl thiol SAM behavior.) View Source
• [2] Love, J. C.; Estroff, L. A.; Kriebel, J. K.; Nuzzo, R. G.; Whitesides, G. M. Self-Assembled Monolayers of Thiolates on Metals as a Form of Nanotechnology. Chem. Rev. 2005, 105 (4), 1103–1170. (Authoritative review establishing that chain length and terminal group identity govern SAM structure and properties.) View Source

Quantitative Differentiation Evidence for 2-Butanethiol,1-(dimethylamino)-(9CI) vs. Closest Analogs: A Comparator-Based Selection Guide

Boiling Point and Volatility: Reduced Evaporative Loss vs. 2-(Dimethylamino)ethanethiol (DMAET)

The target compound exhibits a predicted boiling point of 155.3 ± 23.0 °C at 760 mmHg, approximately 33 °C higher than that of the shortest-chain analog, 2-(dimethylamino)ethanethiol (DMAET; 121.9 °C at 760 mmHg) . This lower volatility reduces evaporative loss during ambient-temperature processing and raises the flash point from 27.5 °C (DMAET) to 47.7 ± 22.6 °C, shifting the compound further from highly flammable classification . For gas-phase deposition or vapor-based SAM formation, the higher boiling point requires higher substrate or source temperatures but also enables finer thermal control over deposition rate.

Volatility

Data to verify

Δ +33 °C bp 155.3 vs 121.9 °C

Flash point +20 °C

Supports reduced evaporative loss and higher flash point classification context.

Computed values; experimental validation advised.

Evidence Dimension	Boiling point (atmospheric pressure) and flash point
Target Compound Data	Boiling Point: 155.3 ± 23.0 °C at 760 mmHg (calculated); Flash Point: 47.7 ± 22.6 °C (calculated)
Comparator Or Baseline	2-(Dimethylamino)ethanethiol (DMAET, CAS 108-02-1): Boiling Point 121.9 °C at 760 mmHg; Flash Point 27.5 °C
Quantified Difference	Δ Boiling Point ≈ +33 °C; Δ Flash Point ≈ +20 °C (target compound less volatile, higher flash point)
Conditions	Calculated/predicted values at 760 mmHg atmospheric pressure; flash point by closed-cup estimation method

Why This Matters

Higher boiling point and flash point reduce flammability risk during storage and handling, and lower volatility minimizes material loss in open-system processing, directly affecting procurement choice for safety-regulated environments.

Hydrophobicity (LogP): Differentiated Partitioning Behavior vs. 2-(Dimethylamino)ethanethiol

The target compound has a computed LogP of 1.63, approximately 3.4-fold higher (on a logarithmic scale) than that of 2-(dimethylamino)ethanethiol (DMAET; LogP 0.4778) . This difference of ~1.15 log units corresponds to roughly a 14-fold increase in octanol-water partition coefficient, indicating substantially greater hydrophobicity. Among analogs, 2-butanethiol (no amine group) shows LogP ~2.18 [1], while 3-(dimethylamino)-1-propanethiol is predicted near LogP ~1.1 (intermediate) . The target compound thus occupies a distinct hydrophobicity window that influences solubility, extraction efficiency, and behavior in biphasic reaction systems.

Hydrophobicity

Data to verify

ΔLogP +1.15 14-fold higher partition coefficient

Intermediate LogP enables phase-transfer and extraction protocols where DMAET remains aqueous.

Computed LogP; experimental shake-flask data unavailable.

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 1.63 (calculated)
Comparator Or Baseline	DMAET (CAS 108-02-1): LogP = 0.4778; 2-Butanethiol (CAS 513-53-1): LogP ≈ 2.18; 3-(Dimethylamino)-1-propanethiol (CAS 42302-17-0): LogP ~1.1 (estimated) [1]
Quantified Difference	ΔLogP = +1.15 vs. DMAET (14-fold higher partition coefficient); intermediate between DMAET and unfunctionalized 2-butanethiol
Conditions	Computed LogP values (ALogP / XLogP methodology); no experimental shake-flask data available

Why This Matters

The intermediate LogP enables preferential partitioning into organic phases while retaining some water solubility via the protonatable amine, making the compound suitable for phase-transfer catalysis and extraction protocols where DMAET would remain largely aqueous.

• [1] Molaid. 2-Butanethiol (CAS 513-53-1): LogP = 2.180. https://www.molaid.com View Source

Chiral Secondary Thiol Center: Enantioselective Capability Absent in Achiral Primary Thiol Analogs

The target compound bears a secondary thiol (-SH) on a chiral sp³ carbon at position C2 of the butane backbone, confirmed by the SMILES string CCC(CN(C)C)S and the non-stereochemical InChIKey YNLNTLMWEUKIHL-UHFFFAOYSA-N (racemic form) . In contrast, the most common analog 2-(dimethylamino)ethanethiol (DMAET) possesses a primary thiol (-CH₂SH) and is achiral; similarly, 3-(dimethylamino)-1-propanethiol has a terminal primary thiol and is achiral . The chiral secondary thiol enables: (i) diastereomeric derivatization for absolute configuration assignment via ¹H NMR (established methodology for chiral secondary thiols) [1]; (ii) enantioselective metal coordination, where the chiral thiolate ligand can induce asymmetry at the metal center; and (iii) preparation of enantiomerically enriched building blocks for asymmetric synthesis. No primary thiol analog can replicate these functions.

Stereochemistry

Class-level inference

Target Secondary thiol, chiral C2

vs

Analogs Primary thiol, achiral

Supports enantioselective derivatization and chiral ligand applications.

Racemic mixture supplied; resolution required for enantiopure use.

Evidence Dimension	Thiol substitution pattern and stereochemistry
Target Compound Data	Secondary thiol (-CH(SH)-) at C2; racemic mixture; one chiral center; SMILES: CCC(CN(C)C)S
Comparator Or Baseline	DMAET: Primary thiol (-CH₂SH), achiral; 3-(Dimethylamino)-1-propanethiol: Primary thiol (-CH₂SH), achiral; (R)-1-Butanethiol,2-(dimethylamino)- (CAS 120138-62-7): Primary thiol, enantiopure but opposite regiochemistry
Quantified Difference	Qualitative but definitive: presence vs. absence of a chiral secondary thiol center
Conditions	Structural assignment from SMILES and InChI; chirality validation requires resolution or chiral chromatography

Why This Matters

For research programs requiring chiral thiol building blocks or enantioselective metal-thiolate catalysts, only compounds bearing a secondary thiol chiral center are viable; primary thiol analogs are structurally excluded from these applications.

• [1] Porto, S.; Seco, J. M.; Ortiz, A.; Quiñoá, E.; Riguera, R. Chiral Thiols: The Assignment of Their Absolute Configuration by 1H NMR. Org. Lett. 2007, 9 (24), 5015–5018. (Establishes methodology for chiral secondary thiol configuration assignment using MPA derivatization.) View Source

pKa and Ionization State: Predicted Basicity Profile vs. Regioisomeric and Chain-Length Analogs

The acid dissociation constant of the thiol group (pKa_SH) and the conjugate acid pKa of the dimethylamino group (pKa_NH⁺) jointly govern the compound's charge state at a given pH. For the regioisomer (R)-1-butanethiol,2-(dimethylamino)- (CAS 120138-62-7, thiol at C1, amine at C2), the predicted pKa is 9.99 ± 0.10 . For 3-(dimethylamino)-1-propanethiol (C3 spacer, primary thiol), the predicted pKa is 8.83 ± 0.10 [1]. The target compound (secondary thiol at C2, amine at C1) is expected to exhibit a thiol pKa between ~10 and 11 and an amine conjugate pKa near ~10 based on structural increment analysis; the proximity of the amine to the secondary thiol likely raises the thiol pKa modestly relative to primary thiol analogs [2]. This means that near physiological pH (~7.4), the amine is predominantly protonated (cationic) while the thiol is largely neutral, creating a zwitterionic species amenable to electrostatic surface binding. Below pH ~8, the compound is predominantly cationic; above pH ~11, it is predominantly neutral/anionic.

Ionization

Class-level inference

Thiol pKa (est.) ~10–11 vs. analog 8.8–10.0

Elevated pKa may limit protonation-driven disulfide formation during storage.

Computed predictions; experimental titration needed.

Evidence Dimension	Ionization constants (pKa) governing charge state
Target Compound Data	Thiol pKa ~10–11 (estimated); Amine conjugate pKa ~9.5–10.5 (estimated) [2]
Comparator Or Baseline	(R)-1-Butanethiol,2-(dimethylamino)- pKa 9.99±0.10; 3-(Dimethylamino)-1-propanethiol pKa 8.83±0.10 [1]
Quantified Difference	Estimated thiol pKa elevation of ~0.5–1.5 units above the 3-(dimethylamino)propane analog, attributable to secondary vs. primary thiol and amine proximity effects
Conditions	All pKa values are predicted (ACD/Labs or similar computational methods); experimental potentiometric titration data are not available for the target compound

Why This Matters

The higher predicted thiol pKa means the target compound remains protonated on sulfur over a wider acidic pH range, potentially reducing undesirable disulfide formation during storage and handling compared to analogs with lower thiol pKa values.

• [1] Chemdad. 3-(Dimethylamino)-1-propanethiol (CAS 42302-17-0): pKa 8.83±0.10 (Predicted). https://www.chemdad.com View Source
• [2] Zheng, Y.; Zheng, W.; Zhu, D.; Chang, H. Theoretical modeling of pKa's of thiol compounds in aqueous solution. New J. Chem. 2019, 43, 5230–5242. (Provides DFT-based pKa prediction methodology for structurally diverse thiols, supporting the inference that secondary thiols with proximal tertiary amines exhibit elevated pKa values.) View Source

Molecular Dimensions and Chelate Ring Size: Differentiated Metal-Binding Geometry vs. C2- and C3-Spacer Analogs

The butane backbone of the target compound provides a four-atom N–C–C–S connectivity between the amine nitrogen and thiol sulfur. Upon deprotonation of the thiol and coordination of both heteroatoms to a metal center, this forms a five-membered chelate ring (N–C–C–C–S–M). In contrast, 2-(dimethylamino)ethanethiol (DMAET, N–C–C–S) forms a five-membered chelate ring as well, but with different steric constraints due to the shorter carbon chain and primary thiol nature [1]. 3-(Dimethylamino)-1-propanethiol (N–C–C–C–S) forms a six-membered chelate ring upon metal coordination [2]. The five-membered chelate ring from the target compound is expected, based on established coordination chemistry principles, to exhibit thermodynamic stability intermediate between the highly strained four-membered rings and the more flexible six-membered rings; five-membered metallacycles generally optimize the enthalpy-entropy balance for many transition metals [3]. Additionally, the secondary thiolate of the target compound introduces greater steric bulk adjacent to the sulfur donor compared to the primary thiolates of DMAET and 3-(dimethylamino)-1-propanethiol, potentially enhancing stereoselectivity in metal-catalyzed transformations.

Chelation

Class-level inference

Target 5-membered chelate, 2° thiolate

vs

C3 analog 6-membered chelate, 1° thiolate

Different ring size and steric environment may influence metal-catalyst selectivity.

Structural inference; experimental complexation data not reported.

Evidence Dimension	Chelate ring size and donor-atom geometry upon N,S-bidentate coordination
Target Compound Data	N–C–C–C–S connectivity → five-membered chelate ring; secondary thiolate donor with ethyl substituent adjacent to sulfur [1]
Comparator Or Baseline	DMAET: N–C–C–S → five-membered chelate ring, primary thiolate; 3-(Dimethylamino)-1-propanethiol: N–C–C–C–S → six-membered chelate ring, primary thiolate [1][2]
Quantified Difference	Qualitative but structurally definitive: different ring size and steric profile vs. both shorter-chain and longer-chain analogs
Conditions	Coordination chemistry inference; experimental X-ray crystallographic or stability constant data for the target compound's metal complexes are not available in the open literature

Why This Matters

When designing metal catalysts or coordination polymers with specific chelate ring sizes and steric environments, the target compound provides a five-membered chelate with a secondary thiolate that cannot be replicated by either the C2-spacer (different steric profile despite same ring size) or the C3-spacer (different ring size) analogs.

• [1] Dey, S.; Jain, V. K. Synthesis and characterization of 2-dimethylaminoethyl thiolate complexes of palladium(II) and platinum(II). Indian J. Chem., Sect. A 2013, 52A, 1489–1494. (Provides experimental characterization of DMAET metal complexes forming five-membered N,S-chelate rings.) View Source
• [2] RSC Publishing. Displacement of ligands in [PtBr₂(en)] by β- and γ-mercaptoamines. J. Chem. Soc., Dalton Trans. 1992, 1905–1910. (Direct comparison of five-membered vs. six-membered chelate formation with Pt(II) using 2-(dimethylamino)ethanethiol and 3-dimethylaminopropane-1-thiol.) View Source
• [3] Hancock, R. D.; Martell, A. E. Ligand Design for Selective Complexation of Metal Ions in Aqueous Solution. Chem. Rev. 1989, 89 (8), 1875–1914. (Authoritative review on chelate ring size effects on metal complex stability.) View Source

Density and Refractive Index: Differentiated Physical Handling vs. Unfunctionalized 2-Butanethiol

The target compound has a computed density of 0.893 g/cm³ and refractive index of 1.467 . These values are markedly higher than those of the unfunctionalized parent 2-butanethiol (density 0.83 g/mL at 25 °C, experimental; refractive index 1.434) [1], reflecting the mass and polarizability contribution of the dimethylamino group. The density is comparable to 3-(dimethylamino)-1-propanethiol (0.900 g/cm³) and the regioisomer (R)-1-butanethiol,2-(dimethylamino)- (0.892 g/cm³), but the refractive index of the target compound (1.467) is distinct from that of 2-butanethiol (1.434), providing a straightforward quality-control handle via refractometry to distinguish the amino-functionalized compound from unreacted 2-butanethiol starting material [1]. The density difference of ~0.06 g/cm³ relative to 2-butanethiol affects volumetric dosing calculations in large-scale syntheses.

Density & RI

Cross-study comparable

Δd +0.063 g/cm³ RI 1.467 vs 1.434

RI difference supports refractive index QC to distinguish from unfunctionalized 2-butanethiol.

Computed target values; experimental confirm recommended.

Evidence Dimension	Density and refractive index
Target Compound Data	Density = 0.893 g/cm³ (calculated); Refractive Index n = 1.467 (calculated)
Comparator Or Baseline	2-Butanethiol (CAS 513-53-1): Density 0.83 g/mL at 25 °C (experimental); Refractive Index 1.434 [1]
Quantified Difference	Δ Density ≈ +0.063 g/cm³ (+7.6%); Δ Refractive Index ≈ +0.033 (2.3% increase)
Conditions	Target compound values are calculated; 2-butanethiol values are experimental literature data at 25 °C

Why This Matters

Refractive index provides a rapid, non-destructive quality-control metric to confirm functionalization and purity, while density changes affect volumetric-to-mass conversion in stoichiometric calculations for procurement and scale-up.

• [1] Molaid. 2-Butanethiol (CAS 513-53-1): Boiling Point 84.6-85.2 °C (lit.); Density 0.83 g/mL at 25 °C (lit.). https://www.molaid.com View Source

Recommended Application Scenarios for 2-Butanethiol,1-(dimethylamino)-(9CI) Based on Quantitative Differentiation Evidence

Enantioselective Thiol Derivatization and Chiral Auxiliary Synthesis

The chiral secondary thiol center at C2 (Section 3, Evidence Item 3) makes this compound uniquely applicable in enantioselective synthesis workflows. It can be derivatized with chiral acids such as 2-methoxy-2-phenylacetic acid (MPA) to form diastereomeric thioesters, enabling absolute configuration assignment of related chiral molecules via ¹H NMR [1]. It also serves as a precursor for preparing enantiomerically enriched thiolate ligands for asymmetric metal catalysis. The racemic mixture can be resolved using established chiral chromatography or diastereomeric salt formation, providing both enantiomers for systematic stereochemical studies. Achiral primary thiol analogs (DMAET, 3-(dimethylamino)-1-propanethiol) cannot substitute in these applications.

Self-Assembled Monolayer (SAM) Formation with pH-Responsive Surface Charge

The combination of a protonatable tertiary amine (conjugate pKa ~9.5–10.5) and a thiol anchoring group (Section 3, Evidence Item 4) enables the formation of self-assembled monolayers on gold surfaces whose surface charge can be modulated by pH [2]. At pH < 8, the amine is protonated (cationic surface), while at pH > 11, the surface becomes neutral. This pH-gated charge switching is valuable for electrostatically controlled protein adsorption, DNA immobilization, and anti-fouling surface design. The intermediate LogP (1.63, Section 3, Evidence Item 2) ensures adequate solubility in ethanol or mixed aqueous-organic deposition solvents. Compared to DMAET, the longer butane backbone may reduce amine–gold substrate interactions, promoting more upright SAM orientation.

Bifunctional Chelating Ligand for Transition Metal Complexes with Defined Five-Membered Metallacycle Geometry

The N–C–C–C–S connectivity (Section 3, Evidence Item 5) yields a five-membered chelate ring upon N,S-bidentate coordination to transition metals such as Pt(II), Pd(II), or Au(I). This ring size is thermodynamically favored for many d⁸ metal ions and provides a well-defined coordination geometry distinct from the six-membered rings formed by 3-(dimethylamino)-1-propanethiol [3]. The secondary thiolate introduces steric bulk adjacent to the metal center, which can influence catalytic selectivity in cross-coupling or hydrogenation reactions. Potential applications include the synthesis of luminescent gold(I) thiolate clusters and platinum(II) anticancer prodrug candidates where amine-thiolate chelate stability is critical.

Building Block for Pharmaceutical and Agrochemical Intermediates Requiring Intermediate Hydrophobicity

The LogP of 1.63 (Section 3, Evidence Item 2) positions this compound as a building block with balanced hydrophobic-hydrophilic character, suitable for incorporation into drug-like molecules where moderate membrane permeability is desired [4]. The thiol group can be alkylated, oxidized to disulfide, or converted to thioether linkages, while the dimethylamino group provides a handle for quaternization or N-oxide formation. The higher boiling point (155.3 °C vs. 121.9 °C for DMAET; Section 3, Evidence Item 1) facilitates purification by fractional distillation at moderate vacuum. The chiral center introduces the possibility of diastereomeric enrichment in downstream products, an option unavailable with achiral aminoalkyl thiols.

Application

Selection Property

Validation Focus

Chiral derivatization

Chiral secondary thiol (racemic)

Enantiomer resolution & absolute config.

pH-responsive SAMs

Amine-thiol bifunctionality

pH-dependent surface charge switching

Metal chelate design

5-membered N,S-chelate ring

Chelate stability & steric effects

Synthetic building block

Intermediate LogP & functional handles

Downstream derivatization & purification

• [1] Porto, S.; Seco, J. M.; Ortiz, A.; Quiñoá, E.; Riguera, R. Chiral Thiols: The Assignment of Their Absolute Configuration by 1H NMR. Org. Lett. 2007, 9 (24), 5015–5018. https://doi.org/10.1021/ol7022196 View Source
• [2] Love, J. C.; Estroff, L. A.; Kriebel, J. K.; Nuzzo, R. G.; Whitesides, G. M. Self-Assembled Monolayers of Thiolates on Metals as a Form of Nanotechnology. Chem. Rev. 2005, 105 (4), 1103–1170. https://doi.org/10.1021/cr0300789 View Source
• [3] RSC Publishing. Displacement of ligands in [PtBr₂(en)] by β- and γ-mercaptoamines. J. Chem. Soc., Dalton Trans. 1992, 1905–1910. https://doi.org/10.1039/DT9920001905 View Source
• [4] Lipinski, C. A.; Lombardo, F.; Dominy, B. W.; Feeney, P. J. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 2001, 46 (1–3), 3–26. (Establishes LogP ~1–3 as a favorable range for drug-like permeability.) View Source